3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid

• Molecular Formula: C13H23NO3
• Molecular Weight: 241.33 g/mol
• IUPAC Name: 3-[4-(methoxymethyl)-2-azaspiro[4.4]nonan-2-yl]propanoic acid
• InChI: InChI=1S/C13H23NO3/c1-17-9-11-8-14(7-4-12(15)16)10-13(11)5-2-3-6-13/h11H,2-10H2,1H3,(H,15,16)
• InChI Key: DWXBAVRRBPTCHY-UHFFFAOYSA-N
• Canonical SMILES: COCC1CN(CC12CCCC2)CCC(=O)O

Description

3-(4-(Methoxymethyl)-2-azaspiro[44]nonan-2-yl)propanoic acid is a complex organic compound characterized by its unique spirocyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the formation of the spirocyclic core through a cyclization reaction, followed by the introduction of the methoxymethyl group and the propanoic acid moiety. The reaction conditions often involve the use of strong acids or bases, high temperatures, and specific catalysts to achieve the desired transformations.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, potentially enhancing the compound’s activity or stability.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures, specific solvents, and sometimes inert atmospheres to prevent unwanted side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines. Substitution reactions can introduce a wide range of functional groups, depending on the nucleophile used.

Scientific Research Applications

3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other spirocyclic molecules and derivatives of propanoic acid. Examples include:

• 3-(4-(Hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid
• 3-(4-(Methyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid

Uniqueness

The uniqueness of 3-(4-(Methoxymethyl)-2-azaspiro[44]nonan-2-yl)propanoic acid lies in its specific functional groups and spirocyclic structure, which confer distinct chemical and biological properties